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Compound of Interest

Compound Name:
4-(5-Bromopyridin-3-yl)pyrimidin-

2-amine

CAS No.: 913322-73-3

Cat. No.: B3195524

Get Quote

In the landscape of modern drug discovery, the strategic combination of well-established

pharmacophores into novel molecular architectures is a cornerstone of rational drug design.

The compound 4-(5-Bromopyridin-3-yl)pyrimidin-2-amine, identified by its CAS Number

913322-73-3, is a compelling exemplar of this approach.[1] It marries two "privileged scaffolds":

the 2-aminopyrimidine core and a functionalized pyridine ring.[1] The pyrimidine and pyridine

heterocycles are fundamental building blocks in a multitude of biologically active molecules,

including approved pharmaceuticals, primarily due to their ability to engage in crucial molecular

interactions.[1] The nitrogen atoms within these rings serve as key hydrogen bond acceptors,

facilitating precise binding to biological targets like kinases and other enzymes.[1]

This guide provides a comprehensive technical overview of 4-(5-Bromopyridin-3-
yl)pyrimidin-2-amine, intended for researchers and drug development professionals. We will

dissect its structural and physicochemical properties, detail a robust synthetic pathway, explore

methods for its structural elucidation, and discuss its significance and potential applications

within the context of medicinal chemistry.
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Physicochemical and Structural Properties
The molecule's structure features a central pyrimidine ring linked at the 4-position to the 3-

position of a pyridine ring. Key functional groups include a primary amine at the 2-position of

the pyrimidine and a bromine atom at the 5-position of the pyridine. The bromine atom is

particularly significant as it can modulate the compound's electronic properties and offers a

reactive handle for further chemical diversification through cross-coupling reactions.[1]

Table 1: Core Physicochemical Data

Property Value Source

CAS Number 913322-73-3 [1]

Molecular Formula C₉H₇BrN₄ PubChem

Molecular Weight 251.08 g/mol [1]

InChI Key
GQVAOWPHRZJSJS-

UHFFFAOYSA-N
[1]

| Canonical SMILES | C1=C(C=NC=C1C2=NC(=NC=C2)N)Br | PubChem |

The dihedral angle between the pyridine and pyrimidine rings is a key conformational feature.

In analogous structures, these rings are typically not coplanar, adopting a twisted conformation

to minimize steric hindrance.[1] The primary amine group and the ring nitrogens are potent

sites for hydrogen bonding, which dictates the molecule's crystal packing and its potential

interactions with biological macromolecules.[1]

Synthesis and Mechanistic Rationale
The construction of the bi-aryl C-C bond between the pyridine and pyrimidine rings is most

efficiently achieved via a palladium-catalyzed cross-coupling reaction, specifically the Suzuki-

Miyaura coupling.[1][2][3] This method is favored in modern organic synthesis for its high

functional group tolerance, excellent yields, and stereospecificity.

The strategic choice in a Suzuki coupling lies in which fragment serves as the organohalide

and which is the organoboron species. For this target molecule, a highly plausible and efficient
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route involves the coupling of a 4-halopyrimidin-2-amine with 5-bromo-3-pyridylboronic acid.[1]

This approach is often preferred as pyrimidine boronic acids can sometimes be less stable.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling
This protocol describes a representative procedure for the synthesis of 4-(5-Bromopyridin-3-
yl)pyrimidin-2-amine.

1. Reagent Preparation:

In a Schlenk flask under an inert nitrogen atmosphere, combine 2-amino-4-chloropyrimidine

(1.0 eq), 5-bromo-3-pyridinylboronic acid (1.1 eq), and a suitable base such as potassium

phosphate (K₃PO₄, 2.0-3.0 eq).

Add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

The choice of a Pd(0) catalyst is critical as it initiates the catalytic cycle.

2. Solvent Addition and Reaction:

Add a degassed solvent system, typically a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

[2] The aqueous component is essential for dissolving the inorganic base and facilitating the

transmetalation step.

Stir the reaction mixture vigorously and heat to 85–95 °C for 12-18 hours.[2] Progress should

be monitored by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

3. Work-up and Purification:

Upon completion, cool the mixture to room temperature.

Dilute the reaction mixture with ethyl acetate and wash with water and brine to remove the

inorganic salts and water-soluble impurities.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under

reduced pressure.
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The crude product is then purified by flash column chromatography on silica gel, typically

using a gradient of ethyl acetate in hexanes, to yield the pure 4-(5-Bromopyridin-3-
yl)pyrimidin-2-amine.

Synthesis Workflow Diagram
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Caption: Suzuki-Miyaura coupling workflow for synthesis.
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Structural Elucidation and Spectroscopic Profile
While specific experimental spectra for this exact compound are not widely published, a robust

spectroscopic profile can be predicted based on its constituent parts and data from analogous

structures.[1][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for confirming the carbon-hydrogen framework of

the molecule.

Table 2: Predicted ¹H NMR Spectral Characteristics (in DMSO-d₆)

Chemical Shift (δ)
ppm

Multiplicity Assignment Rationale

~9.0 - 9.2 Singlet / Doublet Pyridine H2

Deshielded by
adjacent nitrogen
and pyrimidine
ring.

~8.6 - 8.8 Singlet / Doublet Pyridine H6
Deshielded by

adjacent nitrogen.

~8.4 - 8.5 Doublet Pyrimidine H6
Adjacent to ring

nitrogen.

~8.3 - 8.4 Triplet Pyridine H4
Coupled to H2 and

H6.

~7.1 - 7.2 Doublet Pyrimidine H5 Coupled to H6.

| ~6.8 - 7.0 | Broad Singlet | -NH₂ (2H) | Exchangeable protons of the primary amine. |

Table 3: Predicted ¹³C NMR Spectral Characteristics (in DMSO-d₆)
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Chemical Shift (δ) ppm Assignment

~163 Pyrimidine C2 (attached to -NH₂)

~162 Pyrimidine C4 (attached to pyridine)

~158 Pyrimidine C6

~150-155 Pyridine C2, C6

~140 Pyridine C4

~135 Pyridine C3 (attached to pyrimidine)

~122 Pyridine C5 (attached to -Br)

| ~110 | Pyrimidine C5 |

Mass Spectrometry (MS)
Electrospray ionization mass spectrometry (ESI-MS) would be expected to show a prominent

protonated molecular ion [M+H]⁺ at m/z 251.0 and 253.0. The characteristic isotopic pattern of

bromine (¹⁹Br and ⁸¹Br are in an approximate 1:1 ratio) would result in two peaks of nearly

equal intensity separated by 2 Da, which is a definitive indicator of the presence of a single

bromine atom.

Relevance and Application in Drug Discovery
The 4-(5-Bromopyridin-3-yl)pyrimidin-2-amine scaffold is of significant interest to medicinal

chemists. The 2-aminopyrimidine core is a well-known "hinge-binder" motif found in numerous

kinase inhibitors.[1] It mimics the adenine of ATP and forms key hydrogen bonds with the

backbone of the kinase hinge region.

Derivatives of the core 2-aminopyrimidine structure have shown potent activity against a range

of diseases. For example, derivatives of 5-bromo-4-phenoxy-N-phenylpyrimidin-2-amine have

been developed as novel inhibitors of UNC51-like kinase 1 (ULK1), which is a key initiator of

autophagy in cancer.[5] These compounds were found to block autophagy and induce

apoptosis in non-small cell lung cancer cells.[5] Similarly, other pyrimidine derivatives have

demonstrated anticancer activity against cell lines like A549 (human lung cancer).[6]
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The pyridine portion of the molecule can be directed towards solvent-exposed regions of a

binding pocket, where the bromine atom can serve as a vector for further optimization using

reactions like another Suzuki coupling to improve potency, selectivity, or pharmacokinetic

properties.

Pharmacophore Model
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Caption: Key pharmacophoric features for drug design.

Conclusion and Future Perspectives
4-(5-Bromopyridin-3-yl)pyrimidin-2-amine is more than a simple chemical entity; it is a

strategically designed scaffold with significant potential in drug discovery. Its synthesis is

accessible through robust and scalable palladium-catalyzed methods, and its structure

contains the key features required for potent biological activity, particularly in the realm of

kinase inhibition. The presence of the bromo-substituent provides a crucial gateway for the

generation of diverse chemical libraries to probe structure-activity relationships and optimize

lead compounds. Future research will likely focus on leveraging this scaffold to develop

selective inhibitors for specific therapeutic targets, turning this promising molecular framework

into next-generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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